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Compound of Interest

Compound Name: 1,6-Dihydrocarvone

Cat. No.: B1202640

As a Senior Application Scientist, this guide provides essential, field-tested safety and handling
protocols for 1,6-Dihydrocarvone (CAS 5524-05-0). Moving beyond a simple checklist, we will
explore the causal links between the chemical's properties and the required protective
measures, ensuring a self-validating system of laboratory safety. This document is designed for
the discerning researcher, scientist, and drug development professional who prioritizes not just
procedural accuracy, but a deep, functional understanding of chemical safety.

Hazard Profile of 1,6-Dihydrocarvone

Understanding the intrinsic hazards of 1,6-Dihydrocarvone is the foundation of safe handling.
It is a combustible liquid and can cause irritation to the skin, eyes, and respiratory system.[1][2]
The toxicological properties have not been fully investigated, which necessitates a cautious
approach.[1][3]

Key hazards include:

e Eye Irritation: Can cause serious eye irritation, potentially leading to chemical conjunctivitis.

[11[2]
« Skin Irritation: Classified as a skin irritant, potentially causing dermatitis upon contact.[2][4]

» Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract.[2] At high
concentrations, it may cause central nervous system depression.[1]
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o Combustibility: It is a combustible liquid with a flash point of approximately 81°C (177.8°F),

meaning it can ignite when exposed to an ignition source.[1][2][3]

Table 1: Physicochemical and Hazard Data for 1,6-

Dihydrocarvone

Property Value Source(s)
CAS Number 5524-05-0 [5][6]
Molecular Formula C10H160 [6]
Appearance Clear, colorless liquid [1107]

Odor Ketone-like, sweet, minty [1][6]
Boiling Point 87-88 °C @ 6 mmHg [31[6]
Flash Point ~81-102°C (177.8 - 215.6 °F)  [1][3]
Density ~0.928 g/mL at 20 °C [6]

Combustible liquid, Skin
Primary Hazards Irritant, Eye Irritant,

Respiratory Irritant

[1112](31[4]

Personal Protective Equipment (PPE): A Risk-Based

Approach

The selection of PPE is not a one-size-fits-all directive; it is a dynamic risk assessment based

on the procedure being performed. Engineering controls, such as working within a certified

chemical fume hood, are the primary line of defense.[4][8] PPE serves as the essential final

barrier.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE

when handling 1,6-Dihydrocarvone.
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PPE Selection Workflow for 1,6-Dihydrocarvone

Risk Assessment

Start: Handling
1,6-Dihydrocarvone

Assess Task:
- Quantity?
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- Ventilation?
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\/
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Add Respirator:
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Caption: PPE selection based on task-specific risk assessment.
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Eye and Face Protection

Due to the risk of serious eye irritation, appropriate eye protection is mandatory.

o Standard Use: Wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or
European Standard EN166.[1][3] These provide a seal around the eyes, protecting against
splashes from all angles.

o High-Risk Operations: When transferring large volumes or if there is a significant risk of
splashing, supplement goggles with a full-face shield.[8]

Skin and Body Protection

Direct skin contact must be avoided to prevent irritation.[4]

» Gloves: 1,6-Dihydrocarvone is a ketone. Standard nitrile gloves, while common in labs,
offer poor protection against ketones.[9] Authoritative chemical resistance charts indicate that
Butyl or Natural Rubber (Latex) gloves are the appropriate choice, offering "Very Good" to
"Good" protection.[9][10][11] Always check gloves for punctures or tears before use and
remove them immediately if contamination occurs.[12]

e Lab Coat: A flame-resistant or 100% cotton lab coat must be worn and kept fully fastened to
protect against splashes and in the event of a fire.[8][13] Synthetic blends can melt and
adhere to skin if they ignite.[13] Ensure clothing covers the entire legs and wear closed-toe
shoes.[8][13]

Respiratory Protection

Respiratory protection is not typically required under normal use conditions with adequate
engineering controls.[3]

e Required Use: A NIOSH/MSHA-approved respirator with an organic vapor cartridge should
be used if ventilation is inadequate, during a large spill, or if symptoms of respiratory irritation
are experienced.[1] This aligns with standard protocols for handling volatile organic
compounds.

Operational and Disposal Plans
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A self-validating safety system extends from preparation to disposal.

Step-by-Step PPE Donning and Doffing Protocol

e Donning (Putting On):
1. Put on your lab coat and fasten it completely.
2. Put on your chemical safety goggles.
3. Wash and dry hands thoroughly.

4. Put on the correct chemical-resistant gloves (Butyl or Natural Rubber), pulling the cuffs
over the sleeves of your lab coat.

» Doffing (Taking Off): This sequence is critical to prevent cross-contamination.

1. Remove gloves using a technique that avoids touching the outside of the glove with bare
skin.

2. Remove the lab coat by folding it inward on itself and store it properly.
3. Remove safety goggles.

4. Wash hands thoroughly with soap and water.

Handling and Storage

» Ventilation: Always handle 1,6-Dihydrocarvone in a well-ventilated area, preferably inside a
chemical fume hood.[1][4]

e Ignition Sources: As a combustible liquid, keep it away from open flames, hot plates, and
other potential sources of ignition.[2][3][13]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for
flammable/combustible liquids.[1][8] Store away from incompatible materials such as strong

oxidizing agents.[3]
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Spill Management Protocol

o Evacuate: Alert personnel and restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

Protect: Don appropriate PPE, including respiratory protection if vapors are significant.

Contain: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to absorb
the spill.[1]

Collect: Carefully scoop the absorbed material into a suitable, sealable container for
hazardous waste.[3]

Decontaminate: Clean the spill area.

Dispose: Label the waste container and dispose of it as hazardous waste.[3]

Disposal Plan

o Waste Characterization: Unused 1,6-Dihydrocarvone and materials contaminated with it
(e.q., gloves, absorbent pads) must be treated as hazardous chemical waste.[3][14] Ketone-
containing solvent waste is typically classified as ignitable and/or toxic hazardous waste.[14]
[15]

o Container Management: Collect waste in a designated, properly labeled hazardous waste
container that is compatible with the chemical.[14][16] The original container is often a good
choice.[14]

» Disposal: Do not dispose of down the drain or with regular trash.[14][17] All chemical waste
must be disposed of through your institution's licensed hazardous waste program in
accordance with local, state, and national regulations.[3][8][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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